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Compound of Interest

Compound Name: 4-Bromo-2-vinylthiazole
CAS No.: 209260-74-2
Cat. No.: B3251412
Get Quote
. J

Executive Summary & Strategic Value

4-Bromo-2-vinylthiazole is a specialized heterocyclic monomer used to construct
functionalized polymers for organic electronics, chemosensors, and catalytic supports.[1]
Unlike simple vinylthiazoles, the 4-bromo motif allows the resulting polymer to act as a
"reactive canvas."

e Primary Utility: Precursor for conducting polymers (via conjugated backbone engineering) or
side-chain functionalized dielectrics.[1]

» Key Advantage: The distinct reactivity profile of the thiazole ring allows for regioselective
synthesis (C2 vs. C4 differentiation) and orthogonal functionalization.

o Target Audience: Polymer Chemists, Material Scientists, and Device Engineers.

Monomer Synthesis Protocol

Objective: Synthesize high-purity 4-Bromo-2-vinylthiazole from 2,4-dibromothiazole.
Mechanism: The C2 position of the thiazole ring is significantly more electron-deficient and
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reactive towards oxidative addition than the C4 position. We exploit this kinetic difference to

selectively install the vinyl group at C2 using Stille cross-coupling, leaving the C4-bromide

intact.

Reagents & Equipment

Precursor: 2,4-Dibromothiazole (CAS 4175-77-3)[1]

Vinyl Source: Tributyl(vinyhtin (Stille reagent)

Catalyst: Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0))
Solvent: Anhydrous Toluene or DMF[1]

Inert Gas: Argon or Nitrogen (Grade 5.0)

Step-by-Step Procedure

Setup: Flame-dry a 250 mL Schlenk flask and cycle with Argon (3x).

Charging: Add 2,4-dibromothiazole (1.0 eq, e.g., 2.43 g, 10 mmol) and Pd(PPhs)4 (0.05 eq,
0.58 Qg).

Solvent: Cannulate anhydrous toluene (50 mL) into the flask.
Coupling: Add tributyl(vinyl)tin (1.05 eq, 3.33 g) dropwise via syringe.

Reaction: Heat the mixture to 90°C for 16 hours. Note: Monitor via TLC (Hexane/EtOAc 9:1).
The starting material (Rf ~0.6) should disappear, yielding the mono-vinylated product (Rf
~0.4).

Workup: Cool to room temperature. Quench with saturated aqueous KF (to precipitate tin
byproducts). Filter through a Celite pad.

Purification: Extract filtrate with Et2O (3x). Wash combined organics with brine, dry over
MgSOa, and concentrate.

Isolation: Flash column chromatography (Silica gel, Hexane/EtOAc gradient 95:5 to 90:10).
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o Yield Target: 75-85%

o Appearance: Pale yellow oil (solidifies upon cooling).

Quality Control (QC) Parameters

Parameter Specification Method

Purity >08.0% GC-MS /HPLC
Vinyl signals: & 6.80 (dd), 6.20

1H NMR 400 MHz CDCls
(d), 5.65 (d)

) Molecular lon [M]+ = 189/191
Identity ) MS (EI/ESI)
(Br isotope pattern)

Polymerization Protocol: RAFT Controlled
Synthesis

Objective: Polymerize 4-BVT with controlled molecular weight and narrow dispersity (D),
preserving the C-Br bond for future modification. Method: Reversible Addition-Fragmentation
chain Transfer (RAFT) polymerization.[1]

Reagents

e Monomer: 4-Bromo-2-vinylthiazole (Freshly distilled/purified)[1]

o CTA (Chain Transfer Agent): 2-Cyano-2-propyl benzodithioate (CPDB) — Selected for
compatibility with vinyl heteroaromatics.[1]

« Initiator: AIBN (Azobisisobutyronitrile), recrystallized from methanol.

o Solvent: 1,4-Dioxane (Anhydrous).[1]

Experimental Workflow

o Stoichiometry: Target Degree of Polymerization (DP) = 100.

o [Monomer] : [CTA] : [Initiator] =100 :1:0.2
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e Preparation: In a Schlenk tube, dissolve 4-BVT (1.9 g, 10 mmol), CPDB (22.1 mg, 0.1 mmol),
and AIBN (3.3 mg, 0.02 mmol) in 1,4-Dioxane (4 mL). Total monomer concentration ~2.5 M.

[1]
o Degassing: Perform 4 freeze-pump-thaw cycles to remove oxygen (critical for RAFT).
o Polymerization: Immerse tube in a pre-heated oil bath at 70°C. Stir for 12—24 hours.
¢ Quenching: Cool rapidly in liquid nitrogen and expose to air.

 Purification: Precipitate dropwise into cold Methanol (10x volume). Centrifuge and dry the
polymer precipitate under vacuum at 40°C.

Characterization Data

o Conversion: Determine by *H NMR (compare vinyl peaks to polymer backbone broad
signals).

e GPC (THF): Expect Mn ~15,000-20,000 g/mol , b < 1.25.
o Structure: Poly(4-bromo-2-vinylthiazole) [PVBT].[1]

Post-Polymerization Modification (The "Click"
Phase)

The utility of PVBT lies in the bromine handle. It serves as a universal acceptor for Suzuki-
Miyaura coupling, allowing the attachment of functional groups (fluorophores, semiconductors)
after the polymer chain is formed.

Protocol: Suzuki Coupling on Polymer Side-Chains

o Reactants: Dissolve PVBT (1.0 eq of repeat units) and Aryl-Boronic Acid (1.5 eq) in
DMF/Toluene (1:1).

o Catalyst: Pd(PPhs)a (5 mol%) + K2COs (2M aq, 3 eq).

o Condition: 90°C, 24h, Argon atmosphere.
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e Result: Quantitative conversion of Br groups to Aryl groups, tuning the bandgap or solubility.

Visualized Pathways & Mechanisms[1]
Diagram 1: Synthesis & Reactivity Logic

This flowchart illustrates the regioselectivity that makes this synthesis possible.

4-Bromo-2-vinylthiazole
Major Product (80% (Target Monomer)

Trace (<5%)

""" 2,4-Divinylthiazole
(Over-reaction)

Click to download full resolution via product page

2,4-Dibromothiazole
(Precursor)

Selective C2 Activation

Stille Coupling
(Vinyl-SnBu3, Pd(0))

Reactivity Differential: [~~~
C2 >> C4 (Pd Insertion)

Caption: Regioselective synthesis exploiting the higher electrophilicity of the C2 position on the
thiazole ring.

Diagram 2: Polymerization & Functionalization Workflow

This diagram details the lifecycle from monomer to functional material.
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Caption: Workflow transforming the brominated monomer into a functional material via RAFT
and post-polymerization coupling.

Applications in Material Science
A. Organic Electronics (OFETS)

Thiazole-based polymers are electron-deficient (n-type).[1] By coupling the PVBT bromine with
thiophene derivatives, researchers can create Donor-Acceptor copolymers.
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e Mechanism: The thiazole nitrogen lowers the LUMO energy level, facilitating electron
injection and stability in air.

B. Chemo-Resistive Sensors

The "naked" PVBT polymer (with Bromine) or its derivatives can be used as active layers in
sensors.[1]

e Target: Humidity and Ammonia.

e Mechanism: The basic nitrogen in the thiazole ring interacts with acidic gases or hydrogen-
bonding analytes (like water), altering the polymer's dielectric constant or conductivity.

C. Biological Scaffolds

Bromine displacement with azides allows for "Click Chemistry" (CUAAC) to attach peptides or
bioactive molecules, creating antimicrobial surfaces (thiazoles often exhibit intrinsic biological

activity).
Safety & Handling (SDS Summary)
Hazard Class Statement Precaution
o Harmful if swallowed/inhaled. Use fume hood. Wear
Acute Toxicity . .
[1] N95/P100 mask if solid.
o ) o Nitrile gloves (double gloving
Skin Irritation Causes skin and eye irritation.
recommended).
o Vinyl monomers may Store at -20°C with stabilizer
Reactivity ] ]
polymerize exothermically. (e.g., MEHQ).[1]
] Organotin reagents (Stille) are Quench with KF; dispose of tin
Chemical _
neurotoxic. waste separately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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